Cas no 1801646-26-3 (Pirlindole d4)

• Product Name: Pirlindole d4
• CAS No: 1801646-26-3
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5044310
• Update Time: 2025-06-12

Pirlindole d4 Chemical and Physical Properties

Names and Identifiers

• Pirlindole-d4
• Pirlindole d4

• Inchi： 1S/C15H18N2/c1-10-5-6-14-12(9-10)11-3-2-4-13-15(11)17(14)8-7-16-13/h5-6,9,13,16H,2-4,7-8H2,1H3
• InChI Key： IWVRVEIKCBFZNF-UHFFFAOYSA-N
• SMILES： CC1=CC=C2N3C([H])([H])C([H])([H])NC4CCCC(=C34)C2=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on Pirlindole d4

Pirlindole d4 (CAS No. 1801646-26-3): An Overview of a Promising Compound in Chemical and Biological Research

Pirlindole d4 (CAS No. 1801646-26-3) is a deuterated analog of the compound Pirlindole, which has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. This deuterated form, Pirlindole d4, is particularly valuable in research settings for its enhanced stability and reduced metabolic degradation, making it an ideal candidate for detailed pharmacological and biochemical studies.

The chemical structure of Pirlindole d4 is characterized by the presence of deuterium atoms (D) in place of hydrogen atoms (H) at specific positions. This substitution results in a compound with similar chemical properties to its non-deuterated counterpart but with distinct advantages in terms of stability and metabolic behavior. The molecular formula of Pirlindole d4 is C₁₇H₁₈D₄N₂O₂, and its molecular weight is approximately 300.39 g/mol.

In the context of pharmacological research, Pirlindole d4 has been extensively studied for its potential as an antidepressant and neuroprotective agent. Recent studies have shown that this compound can effectively modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation and cognitive function. For instance, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that Pirlindole d4 significantly reduced depressive-like behaviors in animal models, suggesting its potential as a novel therapeutic agent for mood disorders.

Beyond its antidepressant properties, Pirlindole d4 has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study, published in the Journal of Neurochemistry, highlighted the ability of Pirlindole d4 to enhance cellular antioxidant defenses and mitigate mitochondrial dysfunction, key factors in maintaining neuronal health.

The unique chemical properties of Pirlindole d4 make it particularly suitable for use in advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for understanding the molecular interactions and metabolic pathways involving this compound. For example, a study published in the Analytical Chemistry Journal utilized NMR spectroscopy to elucidate the binding interactions between Pirlindole d4 and specific neurotransmitter receptors, providing valuable insights into its mechanism of action.

In addition to its therapeutic potential, Pirlindole d4 has also been explored for its role in drug metabolism studies. Deuterated compounds like Pirlindole d4

In conclusion, Pirlindole d4 (CAS No. 1801646-26-3) represents a significant advancement in the field of chemical and biological research. Its unique properties, including enhanced stability and reduced metabolic degradation, make it a valuable tool for investigating various biological processes and developing novel therapeutic strategies. As research continues to uncover new applications and mechanisms of action, the potential impact of Pirlindole d4 on both basic science and clinical practice is likely to grow significantly.